![molecular formula C14H11F2NO2 B5696416 (1,3-benzodioxol-5-ylmethyl)(3,4-difluorophenyl)amine](/img/structure/B5696416.png)
(1,3-benzodioxol-5-ylmethyl)(3,4-difluorophenyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1,3-benzodioxol-5-ylmethyl)(3,4-difluorophenyl)amine, also known as MDBF, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MDBF is a member of the phenylalkylamine chemical family and is a derivative of amphetamine.
Scientific Research Applications
(1,3-benzodioxol-5-ylmethyl)(3,4-difluorophenyl)amine has shown potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. Studies have shown that this compound can act as a selective serotonin releasing agent, which means it can increase the levels of serotonin in the brain. This property makes it a potential candidate for the treatment of various psychiatric disorders such as depression, anxiety, and post-traumatic stress disorder.
Mechanism of Action
(1,3-benzodioxol-5-ylmethyl)(3,4-difluorophenyl)amine acts by binding to the serotonin transporter, which is responsible for the reuptake of serotonin into the presynaptic neuron. By binding to this transporter, this compound inhibits the reuptake of serotonin, leading to an increase in the extracellular levels of serotonin. This increase in serotonin levels is responsible for the psychoactive effects of this compound.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound increases the levels of dopamine and norepinephrine in addition to serotonin. This compound also increases heart rate and blood pressure, which are common physiological effects of amphetamines.
Advantages and Limitations for Lab Experiments
(1,3-benzodioxol-5-ylmethyl)(3,4-difluorophenyl)amine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a high potency, which means that small amounts can produce significant effects. However, this compound is a controlled substance, which can make it difficult to obtain for research purposes. Additionally, the psychoactive effects of this compound can make it difficult to control for confounding variables in experiments.
Future Directions
There are several future directions for research on (1,3-benzodioxol-5-ylmethyl)(3,4-difluorophenyl)amine. One potential direction is to investigate its potential as a treatment for psychiatric disorders. Another direction is to study its effects on other neurotransmitters and receptors in the brain. Finally, researchers could investigate the potential use of this compound in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
(1,3-benzodioxol-5-ylmethyl)(3,4-difluorophenyl)amine can be synthesized using a multistep process. The first step involves the conversion of 3,4-difluorophenylacetic acid to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 1,3-benzodioxole-5-methanol in the presence of a base to form the desired product, this compound. The purity of the final product can be improved using various purification techniques such as column chromatography.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-3,4-difluoroaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F2NO2/c15-11-3-2-10(6-12(11)16)17-7-9-1-4-13-14(5-9)19-8-18-13/h1-6,17H,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGVRQTRDDIINEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.